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Compound of Interest

Compound Name: 1,2,4,5-Benzenetetramine

Cat. No.: B1214210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, handling, and storage of

1,2,4,5-Benzenetetramine solutions for experimental use. The information is intended to

ensure consistent and reliable results in research and development applications.

Introduction
1,2,4,5-Benzenetetramine, particularly in its more stable tetrahydrochloride salt form, is a

versatile chemical compound with applications in various fields, including the synthesis of high-

performance polymers and as a pharmacological tool.[1] Notably, it is recognized as a selective

inhibitor of Focal Adhesion Kinase (FAK), a non-receptor tyrosine kinase involved in crucial

cellular processes like survival, proliferation, and motility.[2][3] As FAK is often overexpressed

in tumors, its inhibitors are valuable research tools in oncology.[3] Proper preparation of

1,2,4,5-Benzenetetramine solutions is critical for obtaining accurate and reproducible

experimental outcomes.

Physicochemical Properties and Solubility
1,2,4,5-Benzenetetramine is typically supplied as its tetrahydrochloride salt (CAS No. 4506-

66-5), a faint purple to dark brown powder.[2] This salt form enhances its stability and solubility

in aqueous solutions.

Table 1: Physicochemical and Solubility Data of 1,2,4,5-Benzenetetramine Tetrahydrochloride
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Property Value Reference

CAS Number 4506-66-5 [2]

Molecular Formula C₆H₁₀N₄ · 4HCl [4]

Molecular Weight 284.01 g/mol [4]

Appearance
Faint purple to dark brown

powder
[2]

Melting Point ≥300 °C (decomposes) [2]

Solubility in Water 14-20 mg/mL [2]

Solubility in DMSO 50 mg/mL [2]

Storage (Solid)

Room temperature, in a dry,

well-ventilated place. Store

with desiccant.

[5]

Stability (Solid)
Stable for 2 years from date of

purchase as supplied.
[2]

Experimental Protocols
Preparation of Stock Solutions
The preparation of a concentrated stock solution is recommended to minimize weighing errors

and to have a ready-to-use source for various experiments. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing high-concentration stock solutions.

Protocol 1: Preparation of a 50 mg/mL (176 mM) Stock Solution in DMSO

Materials:

1,2,4,5-Benzenetetramine tetrahydrochloride powder

Anhydrous, sterile-filtered dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Water bath or sonicator

Procedure:

Weighing: Accurately weigh the desired amount of 1,2,4,5-Benzenetetramine
tetrahydrochloride powder in a sterile microcentrifuge tube or vial.

Dissolution:

Add the appropriate volume of sterile DMSO to the vial to achieve a final concentration of

50 mg/mL.

Cap the vial securely and vortex thoroughly for 2-5 minutes.

Visually inspect the solution to ensure the solid is completely dissolved. A clear solution

should be obtained.

If the compound does not dissolve readily, gentle warming in a 37°C water bath for 5-10

minutes or brief sonication can be applied to aid dissolution. Caution: Avoid excessive

heating, as it may degrade the compound.

Sterile Filtration (for cell culture applications):

For applications requiring sterile conditions, filter the stock solution through a 0.22 µm

syringe filter compatible with DMSO (e.g., PTFE or nylon).

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C. Solutions in DMSO are reported to be stable for up to 1 month

when stored at -20°C.[2]
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Table 2: Storage and Stability of 1,2,4,5-Benzenetetramine Tetrahydrochloride Solutions

Solvent
Storage
Temperature

Stability Reference

DMSO -20°C Up to 1 month [2]

Distilled Water -20°C Up to 1 month [2]

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the DMSO stock solution into a cell culture medium to

achieve the desired final concentration for treating cells.

Protocol 2: Preparation of Working Solutions in Cell Culture Medium

Materials:

50 mg/mL (176 mM) stock solution of 1,2,4,5-Benzenetetramine tetrahydrochloride in

DMSO

Sterile, pre-warmed complete cell culture medium

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Determine Final Concentration: Decide on the final concentrations of 1,2,4,5-
Benzenetetramine required for your experiment (e.g., 10 µM, 50 µM, 100 µM).

Maintain Low DMSO Concentration: It is crucial to ensure that the final concentration of

DMSO in the cell culture medium is not toxic to the cells. A final concentration below 0.5% is

generally recommended, with 0.1% or lower being preferable for sensitive cell lines.

Serial Dilution (Recommended): To minimize pipetting errors and avoid precipitation, it is

best to perform serial dilutions.
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Intermediate Dilution: First, prepare an intermediate dilution of the stock solution in the cell

culture medium. For example, to prepare a 1 mM intermediate solution from a 176 mM

stock, dilute the stock 1:176 in the medium.

Final Dilution: Add the calculated volume of the intermediate solution to the pre-warmed

cell culture medium to achieve the final desired concentration. Add the solution dropwise

to the medium while gently swirling.

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

cell culture medium with the same final concentration of DMSO as the highest concentration

of the test compound.

Mandatory Visualizations
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Preparation of Stock Solution Preparation of Working Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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